Cas no 1806004-31-8 (4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide)

• Product Name: 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide
• CAS No: 1806004-31-8
• MF: C₆H₅ClF₂N₂O₃S
• MW: 258.630306005478
• CID: 4870438
• Update Time: 2025-10-28

4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide

• Inchi： 1S/C6H5ClF2N2O3S/c7-3-2(5(8)9)1-11-6(4(3)12)15(10,13)14/h1,5,12H,(H2,10,13,14)
• InChI Key： OXUHBABTFZGJAY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=C1C(F)F)S(N)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.2
• Topological Polar Surface Area: 102

Additional information on 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide

4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS No. 1806004-31-8): A Comprehensive Overview

4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS No. 1806004-31-8) is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the fields of medicinal chemistry, agrochemistry, and materials science. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in drug discovery and agricultural pest control. The molecule's unique combination of functional groups, including a chloro substituent, a difluoromethyl group, a hydroxyl group, and a sulfonamide moiety, endows it with distinctive chemical and biological properties.

The synthesis of 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide involves a multi-step process that typically begins with the preparation of the pyridine ring system. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. The incorporation of fluorine atoms into the molecule is particularly noteworthy, as fluorinated compounds often exhibit enhanced stability and bioavailability due to the unique electronic properties of fluorine.

One of the most promising applications of 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide lies in its potential as a lead compound in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in various disease pathways, such as kinase inhibitors for cancer therapy or protease inhibitors for viral infections. Recent studies have demonstrated that this compound exhibits selective activity against certain oncogenic kinases, making it a valuable candidate for further preclinical development.

In the agrochemical sector, 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide has shown potential as a herbicide or fungicide. Its ability to target specific biochemical pathways in plants and pathogens suggests that it could be developed into a next-generation crop protection agent with reduced environmental impact compared to traditional chemicals. Field trials conducted in controlled environments have yielded encouraging results, indicating high efficacy against target pests while maintaining safety for non-target organisms.

The structural versatility of 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis or as a building block for advanced materials such as metal-organic frameworks (MOFs). These applications leverage the compound's unique electronic and steric properties to create materials with tailored functionalities.

From a regulatory standpoint, 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide must undergo rigorous testing to ensure compliance with international safety standards before being approved for commercial use. This includes assessments of its toxicity profile, environmental fate, and potential for bioaccumulation. Recent advancements in predictive toxicology models have facilitated these evaluations, enabling researchers to make informed decisions about its safe handling and application.

In conclusion, 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS No. 1806004-31-8) represents a cutting-edge compound with multifaceted applications across various industries. Its intricate molecular structure provides a foundation for innovative solutions in medicine, agriculture, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern technology and improving quality of life worldwide.